Cas no 1112-47-6 (2-(hydroxymethyl)-2-methylbutanal)

• Product Name: 2-(hydroxymethyl)-2-methylbutanal
• CAS No: 1112-47-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 221718
• PubChem ID: 349094
• Update Time: 2025-09-28

2-(hydroxymethyl)-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• Butanal,2-(hydroxymethyl)-2-methyl-
• 2-(hydroxymethyl)-2-methylbutanal
• 2-hydroxymethyl-2-methyl-butyraldehyde
• 2-methyl-2-ethyl-3-hydroxypropanal
• 2-Methyl-2-methylol-butanal-(1)
• AC1L8AN9
• NCIOpen2_003619
• NSC408651
• DTXSID60325105
• NSC-408651
• 2-ethyl-2-(hydroxy- methyl)- Propanal
• 1112-47-6
• EN300-112697
• UCEILBKMJKUVFS-UHFFFAOYSA-N
• SCHEMBL341697

• Inchi： 1S/C6H12O2/c1-3-6(2,4-7)5-8/h4,8H,3,5H2,1-2H3
• InChI Key： UCEILBKMJKUVFS-UHFFFAOYSA-N
• SMILES： OCC(C=O)(C)CC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 180.5°C at 760 mmHg
• Flash Point: 68.2°C
• Refractive Index: 1.428
• PSA: 37.3
• LogP: 0.59390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols